Cas no 39247-96-6 (O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate)

• Product Name: O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate
• CAS No: 39247-96-6
• MF: C₁₃H₂₂N₃O₄PS
• MW: 347.370242595673
• CID: 1502624
• PubChem ID: 12941234
• Update Time: 2025-04-21

O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate Chemical and Physical Properties

Names and Identifiers

• O-{2-[acetyl(ethyl)amino]-6-methylpyrimidin-4-yl} O,O-diethyl thiophosphate
• O,O-Dieth<wbr>
• phosphoro<wbr>
• Primidophos
• prymidophos
• Thiophosp<wbr>
• N-(4-diethoxyphosphinothioyloxy-6-methylpyrimidin-2-yl)-N-ethylacetamide
• Phosphorothioic acid, O-(2-(acetylethylamino)-6-methyl-4-pyrimidinyl) O,O-diethyl ester
• SCHEMBL120557
• Q27262759
• NS00010491
• Primidophos [ISO]
• O,O-DIETHYL O-2-N-ETHYLACETAMIDO-6-METHYLPYRIMIDIN-4-YL PHOSPHOROTHIOATE
• 5R04185UY6
• O-(2-(ACETYLETHYLAMINO)-6-METHYL-4-PYRIMIDINYL) O,O-DIETHYL PHOSPHOROTHIOATE
• UNII-5R04185UY6
• DTXSID8058083
• 39247-96-6

• Inchi： 1S/C13H22N3O4PS/c1-6-16(11(5)17)13-14-10(4)9-12(15-13)20-21(22,18-7-2)19-8-3/h9H,6-8H2,1-5H3
• InChI Key： FBFCWTCMDMUSDI-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1=CC(C)=NC(=N1)N(C(C)=O)CC

Computed Properties

• Exact Mass: 347.10706
• Monoisotopic Mass: 347.10686436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 73.78